N-(4-chlorophenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• IUPAC Name: N-(4-chlorophenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride
• InChI: InChI=1S/C17H21ClN6.ClH/c18-13-5-7-14(8-6-13)19-15-20-16(23-9-1-2-10-23)22-17(21-15)24-11-3-4-12-24;/h5-8H,1-4,9-12H2,(H,19,20,21,22);1H
• InChI Key: UPFATVVNBMZPDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=C(C=C3)Cl)N4CCCC4.Cl
• Molecular Formula: C17H22Cl2N6
• Molecular Weight: 381.3 g/mol

Description

“N-(4-chlorophenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride” is a complex organic compound. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. Attached to this triazine ring are two pyrrolidine rings and a 4-chlorophenyl group. Pyrrolidine is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also includes an amine group and a hydrochloride group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the triazine ring, followed by the attachment of the pyrrolidine rings and the 4-chlorophenyl group. The final step would likely involve the addition of the amine group and the hydrochloride group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The triazine ring would likely contribute to the stability of the molecule, while the pyrrolidine rings could introduce some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amine group and the hydrochloride group. These groups are often involved in acid-base reactions. The pyrrolidine rings could also participate in various reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the hydrochloride group would likely make the compound soluble in water. The compound’s melting and boiling points, as well as its density and refractive index, would depend on the specific arrangement of its atoms and the types of intermolecular forces present.

Scientific Research Applications

Antibacterial Agents

• The pyrrolidine ring, with its sp³-hybridized carbons, contributes to the three-dimensional (3D) coverage of molecules. .

Kinase Inhibitors

• Pyrrolidine-based compounds have been explored as kinase inhibitors. .

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. If it shows promising biological activity, it could be further developed and studied as a potential drug.